Cas no 626217-82-1 ([1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine)

• Product Name: [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine
• CAS No: 626217-82-1
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 3079396
• PubChem ID: 3154330
• Update Time: 2025-10-29

[1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine
• N-[1-(4-methoxyphenyl)ethyl]-1-methylpiperidin-4-amine
• BRD-A99096047-001-01-0
• AKOS022488399
• SR-01000370460
• N-(1-(4-Methoxyphenyl)ethyl)-1-methylpiperidin-4-amine
• 626217-82-1
• SR-01000370460-1
• AKOS000301605

• MDL： MFCD04035538
• Inchi： 1S/C15H24N2O/c1-12(13-4-6-15(18-3)7-5-13)16-14-8-10-17(2)11-9-14/h4-7,12,14,16H,8-11H2,1-3H3
• InChI Key： UMEYLXKJXCYVOF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C)NC1CCN(C)CC1

Computed Properties

• Exact Mass: 248.188863393Da
• Monoisotopic Mass: 248.188863393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 349.9±42.0 °C at 760 mmHg
• Flash Point: 143.2±26.5 °C

[1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine

Comprehensive Overview of [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine (CAS No. 626217-82-1)

[1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine (CAS No. 626217-82-1) is a specialized organic compound with a unique structural configuration. This molecule combines a methoxy-substituted phenyl group with a methyl-piperidine moiety, making it an interesting subject for pharmaceutical and chemical research. Its molecular formula and weight, along with its precise chemical properties, have drawn attention in the scientific community for potential applications in drug discovery and material science.

The compound's structure features a 4-methoxyphenyl group attached to an ethylamine chain, which is further linked to a 1-methylpiperidin-4-yl group. This arrangement suggests potential interactions with biological targets, particularly in the central nervous system. Researchers are exploring its pharmacological profile, including possible receptor binding affinities and metabolic stability, which are crucial for drug development programs.

In recent years, compounds with piperidine derivatives have gained significant interest due to their presence in various FDA-approved drugs. The [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine structure shares similarities with known bioactive molecules, prompting investigations into its potential therapeutic applications. Current research focuses on its structure-activity relationships and how modifications might enhance its biological properties.

The synthesis of CAS 626217-82-1 typically involves multi-step organic reactions, including amine coupling and protective group chemistry. These processes require careful optimization to achieve high yields and purity, which are essential for research and potential commercial applications. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize the compound and ensure quality control.

From a commercial perspective, the demand for specialized amine derivatives like [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine has been steadily increasing. Pharmaceutical companies and research institutions seek such compounds for their drug discovery pipelines, particularly in neurological and psychiatric drug development. The global market for pharmaceutical intermediates continues to grow, with this compound representing an important niche segment.

Storage and handling of 626217-82-1 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's stability under various conditions (temperature, humidity, light exposure) is an important consideration for long-term storage and transportation.

Recent advances in computational chemistry have enabled more efficient studies of compounds like [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine. Molecular modeling and in silico screening techniques help predict its potential interactions with biological targets, accelerating the drug discovery process. These technological developments have significantly reduced the time and cost associated with early-stage research.

The patent landscape surrounding piperidine-containing compounds is extensive, with many applications covering similar structural motifs. While specific patents mentioning CAS 626217-82-1 may be limited, the broader class of compounds continues to attract intellectual property protection. Companies active in CNS drug development particularly monitor these developments closely.

Environmental considerations for [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine follow standard protocols for organic chemical disposal. While not classified as an environmental hazard, proper waste management practices should be implemented according to local regulations. The compound's biodegradability and ecotoxicity profile are typically assessed during development stages.

Future research directions for 626217-82-1 may include exploring its potential in neurological disorders, given the pharmacological relevance of its structural components. The growing interest in personalized medicine and targeted therapies creates opportunities for specialized compounds like this one. Additionally, its possible applications in material science, such as in polymer chemistry or as a synthetic intermediate, warrant further investigation.

For researchers and procurement specialists, verifying the purity specifications of [1-(4-Methoxy-phenyl)-ethyl]-(1-methyl-piperidin-4-yl)-amine is crucial. Reputable suppliers provide detailed certificates of analysis and proper storage recommendations. The compound's availability in various quantities, from milligram to kilogram scale, supports both research and potential scale-up needs.

In conclusion, CAS No. 626217-82-1 represents an interesting chemical entity with potential across multiple scientific disciplines. Its unique combination of aromatic and heterocyclic components makes it valuable for pharmaceutical research, while its well-defined structure allows for systematic exploration of structure-activity relationships. As research continues, this compound may find applications in addressing current challenges in medicinal chemistry and beyond.